5-imino-N-(1-carboethoxypropen-1-yl)daunorubicin
5-imino-N-(1-carboethoxypropen-1-yl)daunorubicin
Brand Name:
Vulcanchem
CAS No.:
123618-02-0
VCID:
VC0055180
InChI:
InChI=1S/C33H38N2O11/c1-6-19(32(41)44-7-2)35-27-16-9-8-10-20(43-5)23(16)30(39)26-25(27)29(38)17-12-33(42,15(4)36)13-21(24(17)31(26)40)46-22-11-18(34)28(37)14(3)45-22/h6,8-10,14,18,21-22,28,35,37,39,42H,7,11-13,34H2,1-5H3/b19-6+
SMILES:
CCOC(=O)C(=CC)NC1=C2C(=C(C3=C1C=CC=C3OC)O)C(=O)C4=C(C2=O)CC(CC4OC5CC(C(C(O5)C)O)N)(C(=O)C)O
Molecular Formula:
C33H38N2O11
Molecular Weight:
638.7 g/mol
5-imino-N-(1-carboethoxypropen-1-yl)daunorubicin
CAS No.: 123618-02-0
Main Products
VCID: VC0055180
Molecular Formula: C33H38N2O11
Molecular Weight: 638.7 g/mol
| CAS No. | 123618-02-0 |
|---|---|
| Product Name | 5-imino-N-(1-carboethoxypropen-1-yl)daunorubicin |
| Molecular Formula | C33H38N2O11 |
| Molecular Weight | 638.7 g/mol |
| IUPAC Name | ethyl (E)-2-[[8-acetyl-10-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-8,12-dihydroxy-1-methoxy-6,11-dioxo-9,10-dihydro-7H-tetracen-5-yl]amino]but-2-enoate |
| Standard InChI | InChI=1S/C33H38N2O11/c1-6-19(32(41)44-7-2)35-27-16-9-8-10-20(43-5)23(16)30(39)26-25(27)29(38)17-12-33(42,15(4)36)13-21(24(17)31(26)40)46-22-11-18(34)28(37)14(3)45-22/h6,8-10,14,18,21-22,28,35,37,39,42H,7,11-13,34H2,1-5H3/b19-6+ |
| Standard InChIKey | RQQUQVATMPPLFV-KPSZGOFPSA-N |
| Isomeric SMILES | CCOC(=O)/C(=C\C)/NC1=C2C(=C(C3=C1C=CC=C3OC)O)C(=O)C4=C(C2=O)CC(CC4OC5CC(C(C(O5)C)O)N)(C(=O)C)O |
| SMILES | CCOC(=O)C(=CC)NC1=C2C(=C(C3=C1C=CC=C3OC)O)C(=O)C4=C(C2=O)CC(CC4OC5CC(C(C(O5)C)O)N)(C(=O)C)O |
| Canonical SMILES | CCOC(=O)C(=CC)NC1=C2C(=C(C3=C1C=CC=C3OC)O)C(=O)C4=C(C2=O)CC(CC4OC5CC(C(C(O5)C)O)N)(C(=O)C)O |
| Synonyms | 5-imino-N-(1-carboethoxypropen-1-yl)daunorubicin |
| PubChem Compound | 6449937 |
| Last Modified | Nov 09 2021 |
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